Cas no 51850-74-9 (1-(aziridin-1-yl)-2-(2-chlorophenoxy)ethanone)

• Product Name: 1-(aziridin-1-yl)-2-(2-chlorophenoxy)ethanone
• CAS No: 51850-74-9
• MF: C₁₀H₁₀ClNO₂
• MW: 211.644901752472
• CID: 1577630
• PubChem ID: 40149
• Update Time: 2025-04-21

1-(aziridin-1-yl)-2-(2-chlorophenoxy)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(aziridin-1-yl)-2-(2-chlorophenoxy)ethanone
• 1-[(2-Chlorophenoxy)acetyl]aziridine
• 51850-74-9
• N-(2-Chlorophenoxyacetyl)aziridine
• DTXSID90199811
• 1-[(2-Chlorophenoxy)acetyl ]aziridine
• BRN 1109665
• 1-((o-Chlorophenoxy)acetyl)aziridine
• DB-301175
• AZIRIDINE, 1-((2-CHLOROPHENOXY)ACETYL)-

• Inchi： 1S/C10H10ClNO2/c11-8-3-1-2-4-9(8)14-7-10(13)12-5-6-12/h1-4H,5-7H2
• InChI Key： YTAWTKWPIQOXTI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OCC(N1CC1)=O

Computed Properties

• Exact Mass: 211.0401
• Monoisotopic Mass: 211.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.31